Cas no 38234-93-4 (3-Chloro-4-sulfanylbenzonitrile)

• Product Name: 3-Chloro-4-sulfanylbenzonitrile
• CAS No: 38234-93-4
• MF: C₇H₄ClNS
• MW: 169.631359100342
• CID: 2113331
• PubChem ID: 20037176
• Update Time: 2024-03-01

3-Chloro-4-sulfanylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-?Chloro-?4-?mercaptobenzonitrile
• 3-chloro-4-sulfanylbenzonitrile
• 3-Chloro-4-mercaptobenzonitrile
• NE22785
• 3-Chloro-4-sulfanylbenzonitrile

• Inchi： 1S/C7H4ClNS/c8-6-3-5(4-9)1-2-7(6)10/h1-3,10H
• InChI Key： GQKVKWCEOWGZLU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C#N)C=CC=1S

Computed Properties

• Exact Mass: 168.9752980g/mol
• Monoisotopic Mass: 168.9752980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.8
• XLogP3: 2.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols